Cas no 1818847-87-8 ([rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride)

• Product Name: [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride
• CAS No: 1818847-87-8
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD28893554
• CID: 4619914
• PubChem ID: 89440263
• Update Time: 2025-05-25

[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Endo-3-azabicyclo[3.1.0]hexane-6-methanol hydrochloride
• (1
• A,5
• A,6
• A)-3-Azabicyclo[3.1.0]hexan-6-ylmethanol hydrochloride
• SB11389
• SB45823
• P19073
• rel-((1R,5S)-3-Azabicyclo[3.1.0]hexan-6-yl)methanol
• [(1R,5S)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride
• (1alpha,5alpha,6alpha)-3-Azabicyclo[3.1.0]hexan-6-ylmethanol hydrochloride
• [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride
• (1R,5S)-3-azabicyclo[3.1.0]hexan-6-ylmethanol hydrochloride
• PS-15398
• [rel-(1R,5S,6s)-3-AZabicyclo[3.1.0]hexan-6-yl]methanol hydrochloride
• 185561-91-5
• [(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]methanol hydrochloride
• endo-3-azabicyclo[3.1.0]hexane-6-methanolhydrochloride-E31654
• (1,5,6)-3-Azabicyclo[3.1.0]hexan-6-ylmethanol hydrochloride
• (RAC-(1R,5S,6R)-3-AZABICYCLO[3.1.0]HEXAN-6-YL)METHANOL HYDROCHLORIDE
• SCHEMBL14779397
• G22110
• [(1S,5R)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride
• EN300-7606980
• 1818847-87-8
• SCHEMBL14779396
• MFCD28893554
• SCHEMBL21712963
• CS-0129615

• MDL： MFCD28893554
• Inchi： 1S/C6H11NO.ClH/c8-3-6-4-1-7-2-5(4)6;/h4-8H,1-3H2;1H/t4-,5+,6?;
• InChI Key： KYSZLSYGLCGLOS-FTEHNKOGSA-N
• SMILES： Cl.OCC1[C@@H]2CNC[C@@H]21

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride

Compound CAS No. 1818847-87-8: A Comprehensive Overview

The compound with CAS No. 1818847-87-8, known as [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of nitrogen-containing bicyclic compounds, which are known for their unique structural properties and diverse biological activities.

Recent studies have highlighted the importance of [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride in drug discovery efforts, particularly in the development of novel therapeutic agents for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's structure, characterized by a rigid bicyclic framework and a hydroxymethyl group, contributes to its ability to interact with specific biological targets, including enzymes and receptors involved in neurotransmission.

One of the most promising aspects of this compound is its potential as a modulator of monoamine oxidase (MAO) activity. MAO enzymes play a critical role in the metabolism of neurotransmitters such as dopamine and serotonin, which are implicated in various neurological disorders. Preclinical studies have demonstrated that [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride exhibits selective inhibition of MAO-B isoform, suggesting its potential utility in treating conditions associated with oxidative stress and neuroinflammation.

In addition to its enzymatic activity modulation, this compound has shown remarkable stability and bioavailability when administered in preclinical models. These properties are essential for developing effective therapeutic agents that can be administered orally or through other routes without significant degradation or clearance by the body's metabolic systems.

Recent advancements in synthetic chemistry have also enabled the development of more efficient methods for the synthesis of [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride. Researchers have reported novel approaches that utilize asymmetric catalysis and enantioselective reactions to achieve high yields of the desired enantiomer with minimal by-products.

The structural uniqueness of this compound also makes it an attractive candidate for further exploration in other therapeutic areas such as oncology and immunology. Ongoing studies are investigating its potential as an immunomodulator and its ability to influence key signaling pathways involved in cancer progression.

From a pharmacokinetic perspective, [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride has shown favorable absorption profiles in preclinical models, indicating its potential suitability for systemic administration. Its ability to cross the blood-brain barrier (BBB) is particularly significant for targeting central nervous system (CNS) disorders.

Despite its promising properties, further research is required to fully understand the safety profile and long-term effects of this compound in humans. Ongoing clinical trials are evaluating its tolerability and efficacy in patients with neurodegenerative conditions.

In conclusion, [rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]methanol;hydrochloride represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications, this compound holds great promise for addressing unmet medical needs across various disease areas.